Cas no 2248396-10-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dimethylphenyl)sulfanyl]-2-phenylacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dimethylphenyl)sulfanyl]-2-phenylacetate
• CAS No: 2248396-10-1
• MF: C₂₄H₁₉NO₄S
• MW: 417.47696518898
• CID: 6456228
• PubChem ID: 165975032
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dimethylphenyl)sulfanyl]-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-6524136
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dimethylphenyl)sulfanyl]-2-phenylacetate
• 2248396-10-1

• Inchi： 1S/C24H19NO4S/c1-15-12-13-20(16(2)14-15)30-21(17-8-4-3-5-9-17)24(28)29-25-22(26)18-10-6-7-11-19(18)23(25)27/h3-14,21H,1-2H3
• InChI Key： HKXYVVLPIRDDHT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 417.10347926g/mol
• Monoisotopic Mass: 417.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dimethylphenyl)sulfanyl]-2-phenylacetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dimethylphenyl)sulfanyl]-2-phenylacetate (CAS No. 2248396-10-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dimethylphenyl)sulfanyl]-2-phenylacetate, identified by its Chemical Abstracts Service (CAS) number 2248396-10-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the class of heterocyclic derivatives, featuring a complex structural framework that combines elements of isoindole and phenylacetic acid moieties. The presence of a dioxo group and sulfanyl substituents at specific positions enhances its potential utility in medicinal chemistry and drug discovery programs.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dimethylphenyl)sulfanyl]-2-phenylacetate makes it a promising candidate for further exploration in synthetic methodologies and biological evaluations. The isoindole core is a well-known scaffold in natural products and pharmaceuticals, often exhibiting bioactivity due to its ability to interact with biological targets such as enzymes and receptors. The introduction of the dioxo functionality at the 1-position introduces electrophilic centers that can be exploited in various chemical transformations.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in therapeutic areas. The sulfanyl group at the 2-position of the phenylacetic acid moiety adds another layer of complexity, potentially influencing both the electronic properties and solubility characteristics of the molecule. This combination of structural features makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dimethylphenyl)sulfanyl]-2-phenylacetate an intriguing subject for further investigation.

One of the key aspects of this compound is its potential role as a building block in the synthesis of more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to explore different pharmacophoric arrangements. For instance, the dioxo group can serve as a site for nucleophilic addition reactions, while the sulfanyl substituent can participate in metal-catalyzed cross-coupling reactions. These attributes make it a valuable intermediate in the construction of novel drug candidates.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological activity. Virtual screening methods have been employed to identify potential binding interactions between 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dimethylphenyl)sulfanyl]-2-phenylacetate and biological targets. These studies have highlighted its potential as an inhibitor or modulator of various enzymes and receptors involved in metabolic pathways and disease mechanisms.

The synthesis of this compound has also been optimized to improve yield and purity. Modern synthetic techniques, including transition-metal catalysis and flow chemistry, have been utilized to streamline the preparation process. Such methodologies not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles. The development of scalable synthetic routes is crucial for advancing this compound into preclinical studies.

In terms of biological evaluation, preliminary studies have suggested that derivatives similar to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dimethylphenyl)sulfanyl]-2-phenylacetate may exhibit interesting pharmacological properties. For example, modifications at the sulfanyl group have been shown to influence receptor binding affinity and metabolic stability. Further experiments are needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational modeling in understanding molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been used to predict how 1,3-dioxo-2,3-dihydro-1H_isoindol_ - - - - - - - - - - - - - --_ _ _ _ _ _ _ _ _ _ _ _ _ --_ --_ --_ --_ --_ --_ --_ --_ --_ --_ --_ --_ --_--(dimethylphenyl)sulfanyl]-[ phenylethanoate (CAS No. 2248396--10--) might interact with biological targets at an atomic level. These insights are invaluable for guiding experimental design and optimizing lead compounds for drug development.

The pharmaceutical industry continues to seek innovative molecules that address unmet medical needs. Compounds like 1,--dioxo--,-dihydro--,-H_isoindol--,-[ dimethylphenyIsulfanyI]-,- phenylethanoate (CAS No.--2248396--10--) represent a class of molecules that hold promise for future therapeutic applications. Their unique structural features make them attractive candidates for further exploration in both academic research and industrial drug discovery efforts.

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